Cas no 2109668-30-4 (methyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate)

• Product Name: methyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate
• CAS No: 2109668-30-4
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 6520666
• PubChem ID: 165691035
• Update Time: 2025-11-05

methyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate
• EN300-1982635
• 2109668-30-4

• Inchi： 1S/C9H8ClNO3/c1-14-9(13)4-7(12)6-2-3-8(10)11-5-6/h2-3,5H,4H2,1H3
• InChI Key： SHEMUKZCJLHNET-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(CC(=O)OC)=O

Computed Properties

• Exact Mass: 213.0192708g/mol
• Monoisotopic Mass: 213.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.3Ų

Additional information on methyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate

Methyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate (CAS No. 2109668-30-4): A Comprehensive Overview in Modern Chemical Biology

Methyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate, identified by its CAS number 2109668-30-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of a pyridine ring substituted with a chlorine atom and an ester group at the third position of the propanoate moiety makes it a versatile scaffold for further chemical modifications and biological investigations.

The< strong>pyridine ring is a fundamental heterocyclic aromatic structure widely recognized for its role in numerous bioactive molecules. Its nitrogen atom contributes to the compound's overall electronic properties, influencing its interactions with biological targets. In particular, the 6-chloropyridine derivative introduces a polar, electron-withdrawing substituent that can modulate the compound's binding affinity and pharmacokinetic profile. This feature is particularly valuable in the design of selective inhibitors and agonists for therapeutic purposes.

The< strong>ester group at the third position of the propanoate moiety provides another layer of functional diversity. Ester functionalities are commonly found in pharmaceuticals due to their ability to enhance solubility, stability, and metabolic profiles. In the context of Methyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate, this ester group can serve as a site for further derivatization, enabling the synthesis of more complex analogs with tailored biological activities. Such modifications are crucial for optimizing drug candidates and improving their efficacy in preclinical and clinical settings.

Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds in drug discovery. Methyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular framework. The combination of a chlorinated pyridine core and an ester-functionalized side chain offers a rich palette for medicinal chemists to explore. This compound has been investigated as a potential lead molecule for various therapeutic applications, including anti-inflammatory, antiviral, and anticancer agents.

In particular, the< strong>chloropyridine scaffold has shown promise in targeting enzymes involved in metabolic pathways relevant to human diseases. For instance, studies have demonstrated that pyridine-based derivatives can interact with kinases and other enzymes by leveraging their ability to mimic natural substrates or allosterically modulate enzyme activity. The chlorine atom at the 6-position further enhances this interaction by introducing additional hydrogen bonding or electrostatic interactions with biological targets.

The< strong>propanoate moiety in Methyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate also contributes to its pharmacological potential. Propanoate derivatives are known for their ability to influence membrane permeability and receptor binding affinity. By incorporating this motif into drug candidates, researchers can fine-tune the compound's pharmacokinetic properties, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. This is particularly important for translating laboratory findings into effective clinical therapies.

Current research efforts are focused on expanding the chemical space explored by Methyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate through structure-based drug design and high-throughput screening methodologies. Computational modeling techniques have been instrumental in predicting the binding modes of this compound to various biological targets, providing insights into its mechanism of action. These studies have identified key interactions between the< strong>chloropyridine ring,< strong>ester group, and potential binding partners, guiding the development of more potent and selective derivatives.

The ester group's reactivity also opens avenues for exploring novel synthetic pathways. For example, transesterification reactions can be employed to introduce different ester functionalities or to convert the ester into other bioactive groups such as amides or carboxylic acids. Such transformations are essential for generating libraries of compounds with diverse chemical properties and biological activities. High-throughput screening campaigns have been conducted using these libraries to identify hits with promising therapeutic potential.

In conclusion, Methyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate (CAS No. 2109668-30-4) represents a valuable asset in modern chemical biology research. Its unique structural features—comprising a chlorinated pyridine core and an ester-functionalized side chain—make it an attractive scaffold for drug discovery initiatives targeting various diseases. Ongoing studies continue to uncover new applications for this compound, reinforcing its significance as a building block for innovative therapeutic agents.